Cas no 890099-92-0 (3-Acetoxy-4'-butylbenzophenone)

3-Acetoxy-4'-butylbenzophenone Properties

Names and Identifiers

• [3-(4-butylbenzoyl)phenyl] acetate
• 3-ACETOXY-4'-BUTYLBENZOPHENONE
• 890099-92-0
• MFCD07698898
• DTXSID50641649
• AKOS016018228
• 3-(4-Butylbenzoyl)phenyl acetate
• +Expand

• MDL： MFCD07698898
• InChIKey： XCEFBZOOUBBOBU-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20O3/c1-3-4-6-15-9-11-16(12-10-15)19(21)17-7-5-8-18(13-17)22-14(2)20/h5,7-13H,3-4,6H2,1-2H3
• SMILES： CCCCC1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)OC(=O)C

Computed Properties

• Exact Mass: 296.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 296.14124450g/mol
• Heavy Atom Count: 22
• Complexity: 369
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 4.18550
• PSA: 43.37000
• Refractive Index: 1.548
• Boiling Point: 439.5°C at 760 mmHg
• Flash Point: 192.9°C
• Density: 1.093

3-Acetoxy-4'-butylbenzophenone Security Information

3-Acetoxy-4'-butylbenzophenone Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%